Cas no 185757-16-8 (1H-Pyrrolo[1,2-a][1,4]diazepine-1,5(2H)-dione,hexahydro-)

• Product Name: 1H-Pyrrolo[1,2-a][1,4]diazepine-1,5(2H)-dione,hexahydro-
• CAS No: 185757-16-8
• MF: C₈H₁₂N₂O₂
• MW: 168.193081855774
• MDL: MFCD23796630
• CID: 114622
• PubChem ID: 10397185
• Update Time: 2025-04-18

1H-Pyrrolo[1,2-a][1,4]diazepine-1,5(2H)-dione,hexahydro- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrolo[1,2-a][1,4]diazepine-1,5(2H)-dione,hexahydro-
• octahydro-1H-pyrrolo[1,2-a][1,4]diazepine-1,5-dione
• 1H-Pyrrolo[1,2-a][1,4]diazepine-1,5(2H)-dione,hexahydro-(9CI)
• EN300-254124
• 185757-16-8
• Hexahydro-1H-pyrrolo[1,2-a][1,4]diazepine-1,5(2H)-dione
• Z1359690385
• 3,4,7,8,9,9a-hexahydro-2H-pyrrolo[1,2-a][1,4]diazepine-1,5-dione
• AKOS018499843

• MDL： MFCD23796630
• Inchi： 1S/C8H12N2O2/c11-7-3-4-9-8(12)6-2-1-5-10(6)7/h6H,1-5H2,(H,9,12)
• InChI Key： IVSUXHRSHLSJKS-UHFFFAOYSA-N
• SMILES： O=C1C2CCCN2C(CCN1)=O

Computed Properties

• Exact Mass: 168.08996
• Monoisotopic Mass: 168.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 49.4Ų

Experimental Properties

• PSA: 49.41